Auda
Auda
AUDA is a medium-chain fatty acid.
Brand Name:
Vulcanchem
CAS No.:
479413-70-2
VCID:
VC0519757
InChI:
InChI=1S/C23H40N2O3/c26-21(27)10-8-6-4-2-1-3-5-7-9-11-24-22(28)25-23-15-18-12-19(16-23)14-20(13-18)17-23/h18-20H,1-17H2,(H,26,27)(H2,24,25,28)
SMILES:
C1C2CC3CC1CC(C2)(C3)NC(=O)NCCCCCCCCCCCC(=O)O
Molecular Formula:
C23H40N2O3
Molecular Weight:
392.6 g/mol
Auda
CAS No.: 479413-70-2
Cat. No.: VC0519757
Molecular Formula: C23H40N2O3
Molecular Weight: 392.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AUDA is a medium-chain fatty acid. |
|---|---|
| CAS No. | 479413-70-2 |
| Molecular Formula | C23H40N2O3 |
| Molecular Weight | 392.6 g/mol |
| IUPAC Name | 12-(1-adamantylcarbamoylamino)dodecanoic acid |
| Standard InChI | InChI=1S/C23H40N2O3/c26-21(27)10-8-6-4-2-1-3-5-7-9-11-24-22(28)25-23-15-18-12-19(16-23)14-20(13-18)17-23/h18-20H,1-17H2,(H,26,27)(H2,24,25,28) |
| Standard InChI Key | XLGSEOAVLVTJDH-UHFFFAOYSA-N |
| SMILES | C1C2CC3CC1CC(C2)(C3)NC(=O)NCCCCCCCCCCCC(=O)O |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)NC(=O)NCCCCCCCCCCCC(=O)O |
| Appearance | Solid powder |
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